Cas no 2402830-89-9 (1,2,3,4,4a,5,6,7,8,8a-Decahydro-2,7-naphthyridine;dihydrochloride)

• Product Name: 1,2,3,4,4a,5,6,7,8,8a-Decahydro-2,7-naphthyridine;dihydrochloride
• CAS No: 2402830-89-9
• MF: C₈H₁₈Cl₂N₂
• MW: 213.1479
• CID: 5012100
• PubChem ID: 145915411
• Update Time: 2025-05-20

1,2,3,4,4a,5,6,7,8,8a-Decahydro-2,7-naphthyridine;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1,2,3,4,4a,5,6,7,8,8a-Decahydro-2,7-naphthyridine;dihydrochloride
• E73761
• DECAHYDRO-2,7-NAPHTHYRIDINE DIHYDROCHLORIDE
• EN300-7491830
• Z4098095770
• decahydro-2,7-naphthyridinedihydrochloride,Mixtureofdiastereomers
• MFCD32219593
• 2402830-89-9

• Inchi： 1S/C8H16N2.2ClH/c1-3-9-5-8-6-10-4-2-7(1)8;;/h7-10H,1-6H2;2*1H
• InChI Key： VNWMPBDLRCYICR-UHFFFAOYSA-N
• SMILES： Cl[H].Cl[H].N1([H])C([H])([H])C([H])([H])C2([H])C([H])([H])C([H])([H])N([H])C([H])([H])C2([H])C1([H])[H]

Computed Properties

• Exact Mass: 212.0847040g/mol
• Monoisotopic Mass: 212.0847040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 102
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 24.1

Additional information on 1,2,3,4,4a,5,6,7,8,8a-Decahydro-2,7-naphthyridine;dihydrochloride

Comprehensive Analysis of 1,2,3,4,4a,5,6,7,8,8a-Decahydro-2,7-naphthyridine Dihydrochloride (CAS No. 2402830-89-9)

The compound 1,2,3,4,4a,5,6,7,8,8a-Decahydro-2,7-naphthyridine dihydrochloride (CAS No. 2402830-89-9) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural framework, featuring a decahydro-2,7-naphthyridine core, makes it a valuable intermediate for the synthesis of complex molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of central nervous system (CNS) therapeutics and enzyme inhibitors.

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